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Compound of Interest

Compound Name: 1-Aminopropan-2-ol

Cat. No.: B162767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for

producing 1-aminopropan-2-ol (alaninol) from the amino acid alanine. Chiral alaninol,

particularly the (S)-enantiomer derived from L-alanine, is a crucial building block in the

synthesis of numerous pharmaceuticals and chiral ligands for asymmetric catalysis. This

document details the most common and effective methods, including direct reduction with

metal hydrides and catalytic hydrogenation, supported by experimental protocols, quantitative

data, and mechanistic diagrams.

Introduction
1-Aminopropan-2-ol, a chiral amino alcohol, is a valuable intermediate in organic synthesis.

Its bifunctional nature, containing both a primary amine and a primary alcohol, makes it a

versatile precursor. The stereospecific synthesis from readily available and enantiomerically

pure L-alanine is a preferred industrial and laboratory strategy. This guide focuses on the

chemical transformations that facilitate this conversion, providing the necessary data for

reproducibility and optimization.

Synthetic Pathways
The conversion of alanine to 1-aminopropan-2-ol is fundamentally a reduction of the

carboxylic acid functionality. The primary methods to achieve this are through the use of

powerful reducing agents or catalytic hydrogenation. A preliminary esterification of alanine is
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often performed to facilitate the reduction, particularly when using milder reducing agents like

sodium borohydride.
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Alanine

Alanine Ester
Esterification 1-Aminopropan-2-ol

(Alaninol)

Direct Reduction
(e.g., LiAlH4)

Reduction
(e.g., NaBH4, LiAlH4)

Catalytic
Hydrogenation

Reaction Setup

Reaction

Work-up

Purification

Suspend LiAlH4 in dry THF under Argon at 0°C

Add L-Alanine in portions

Heat to reflux overnight

Cool to 0°C and quench with saturated K2CO3 solution

Filter the mixture

Remove solvent under reduced pressure

Distill residue under high vacuum
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Reaction Setup

Reaction

Work-up

Purification

Dissolve NaBH4 in cold water

Add ester solution dropwise to NaBH4 solution at 15-25°C

Prepare a solution of L-alanine ethyl ester HCl in ethanol

Stir at room temperature

Quench excess NaBH4 with acetone

Add ethyl acetate to precipitate inorganic salts

Filter and separate layers

Extract aqueous layer with ethyl acetate

Combine organic layers, dry, and concentrate

Purify by vacuum distillation
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To cite this document: BenchChem. [Synthesis of 1-Aminopropan-2-ol from Alanine: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162767#synthesis-of-1-aminopropan-2-ol-from-
alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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